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Compound of Interest

Compound Name: TMC647055

Cat. No.: B611405 Get Quote

Absence of specific safety data for the investigational antiviral agent, TMC647055,

necessitates adherence to stringent, general protocols for handling potentially hazardous

pharmaceutical compounds. Researchers, scientists, and drug development professionals

must operate under the assumption that investigational drugs have the potential for toxicity.

This guide provides essential safety and logistical information, including operational and

disposal plans, to ensure the well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties of TMC647055
While a comprehensive safety profile for TMC647055 is not publicly available, some of its basic

chemical and physical properties have been identified.
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Property Value

IUPAC Name

28-cyclohexyl-22-methoxy-10,16-dimethyl-9,9-

dioxo-13-oxa-9λ⁶-thia-1,8,10,16-

tetrazapentacyclo[16.8.1.1²,⁶.1³’²⁶.0²⁰’²⁵]nonacos

a-2,4,6(29),18,20(25),21,23,26(28)-octaene-

7,17-dione

Molecular Formula C₃₂H₃₈N₄O₆S

Molar Mass 606.74 g·mol⁻¹

CAS Number 1204416-97-6

DrugBank Accession Number DB11822

ChEMBL ID CHEMBL2043025

Personal Protective Equipment (PPE): A Critical
Barrier
Given the unknown hazard profile of TMC647055, a comprehensive approach to Personal

Protective Equipment (PPE) is mandatory. The following recommendations are based on

general guidelines for handling potentially hazardous pharmaceutical compounds and

investigational drugs.[1][2]

Core PPE Requirements:

Gloves: Double gloving with powder-free nitrile gloves is recommended.[2] The inner glove

should be tucked under the cuff of the lab coat or gown, and the outer glove should extend

over the cuff. Gloves must be changed immediately if they are torn, punctured, or known to

be contaminated.

Gowns: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is essential to protect against splashes and spills.

Eye and Face Protection: Safety goggles or a face shield should be worn to protect against

splashes when handling the compound in liquid form.[1]
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Respiratory Protection: If there is a risk of aerosolization, such as when handling the

compound as a powder or during sonication, a properly fitted N95 respirator or a higher level

of respiratory protection should be used.[1]

Shoe Covers: Disposable shoe covers should be worn in areas where the compound is

handled to prevent the tracking of contaminants.[1]

Operational Plan for Safe Handling
A systematic workflow is crucial to minimize the risk of exposure and contamination when

working with investigational compounds like TMC647055.
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Safe Handling Workflow for Investigational Compounds

Preparation

Handling

Post-Handling & Decontamination

Waste Disposal

Designate Handling Area

Assemble Required PPE

Review Available Compound Information

Don PPE

Proceed to Handling

Weigh and Handle in Containment (e.g., Fume Hood)

Clearly Label All Preparations

Decontaminate Work Surfaces

Complete Handling

Doff PPE Correctly

Wash Hands Thoroughly

Segregate Contaminated Waste

Proceed to Disposal

Dispose of Sharps in Designated Containers

Dispose of Waste According to Institutional and Regulatory Guidelines

Click to download full resolution via product page

A logical workflow for the safe handling of investigational compounds.
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Disposal Plan for TMC647055 Waste
Proper disposal of investigational drug waste is critical to prevent environmental contamination

and accidental exposure.

Waste Segregation: All materials that have come into contact with TMC647055, including

gloves, gowns, vials, and cleaning materials, should be considered hazardous waste.

Containers: Use designated, clearly labeled, leak-proof, and puncture-resistant containers

for all TMC647055 waste.

Incineration: As a general practice for investigational compounds, incineration by a licensed

hazardous waste disposal company is the preferred method of destruction.[3]

Regulatory Compliance: All disposal procedures must adhere to local, state, and federal

regulations for hazardous waste.[4][5] Consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.[4][5]

Experimental Protocols
Detailed experimental protocols involving TMC647055 are not publicly available. Researchers

should develop study-specific protocols that incorporate the safety and handling precautions

outlined in this document. All protocols should be reviewed and approved by the relevant

institutional safety committees.

In the event of an exposure, immediately remove contaminated clothing and wash the affected

skin area thoroughly with soap and water. For eye contact, flush with copious amounts of water

for at least 15 minutes and seek immediate medical attention. All exposures and spills should

be reported to the institutional safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611405#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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